Cas no 2229617-27-8 (2-(4,6-dichloropyrimidin-5-yl)ethyl(methyl)amine)

• Product Name: 2-(4,6-dichloropyrimidin-5-yl)ethyl(methyl)amine
• CAS No: 2229617-27-8
• MF: C₇H₉Cl₂N₃
• MW: 206.072458982468
• CID: 5804688
• PubChem ID: 165797029
• Update Time: 2025-06-12

2-(4,6-dichloropyrimidin-5-yl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-dichloropyrimidin-5-yl)ethyl(methyl)amine
• [2-(4,6-dichloropyrimidin-5-yl)ethyl](methyl)amine
• EN300-1983650
• 2229617-27-8

• Inchi： 1S/C7H9Cl2N3/c1-10-3-2-5-6(8)11-4-12-7(5)9/h4,10H,2-3H2,1H3
• InChI Key： IYJGCMXJZBBGFS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)CCNC

Computed Properties

• Exact Mass: 205.0173527g/mol
• Monoisotopic Mass: 205.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.8Ų

Additional information on 2-(4,6-dichloropyrimidin-5-yl)ethyl(methyl)amine

Comprehensive Overview of 2-(4,6-Dichloropyrimidin-5-yl)ethyl(methyl)amine (CAS No. 2229617-27-8)

The compound 2-(4,6-dichloropyrimidin-5-yl)ethyl(methyl)amine (CAS No. 2229617-27-8) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a dichloropyrimidine core and an ethyl(methyl)amine side chain, makes it a valuable intermediate for synthesizing biologically active molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and its role in developing novel small-molecule inhibitors.

In recent years, the demand for heterocyclic compounds like 2-(4,6-dichloropyrimidin-5-yl)ethyl(methyl)amine has surged, driven by advancements in medicinal chemistry and precision agriculture. The compound’s chlorinated pyrimidine scaffold is particularly noteworthy, as it mimics motifs found in many FDA-approved drugs targeting kinases and other enzymes. This has led to growing inquiries about its synthesis methods, applications in drug development, and structure-activity relationships (SAR) in academic and industrial forums.

One of the most searched topics related to this compound is its potential role in cancer therapeutics. Given the prominence of pyrimidine-based drugs in oncology (e.g., antimetabolites and kinase inhibitors), researchers are exploring whether CAS No. 2229617-27-8 could serve as a precursor for novel anticancer agents. Computational studies and in vitro assays have highlighted its ability to interact with key biological targets, though further validation is needed. This aligns with the broader trend of leveraging AI-driven drug discovery to identify promising candidates from libraries of specialty chemicals.

Another area of interest is the compound’s utility in agrochemical innovation. The dichloropyrimidine moiety is a common feature in herbicides and fungicides, prompting investigations into whether 2-(4,6-dichloropyrimidin-5-yl)ethyl(methyl)amine could enhance crop protection strategies. Sustainable agriculture advocates are particularly keen on understanding its environmental profile and compatibility with green chemistry principles.

From a synthetic perspective, the compound’s amine functional group offers opportunities for further derivatization, making it a versatile building block for high-value intermediates. Common queries include optimized coupling reactions, purification techniques, and scalability challenges—topics frequently discussed in process chemistry circles. Suppliers and contract manufacturers also emphasize the importance of batch-to-batch consistency and regulatory compliance when producing this material.

In summary, 2-(4,6-dichloropyrimidin-5-yl)ethyl(methyl)amine (CAS No. 2229617-27-8) represents a compelling case study in the intersection of chemical innovation and applied life sciences. Its dual relevance to pharmaceuticals and agrochemicals, combined with its structural modularity, ensures continued attention from researchers and industry stakeholders alike. As the scientific community prioritizes targeted therapies and sustainable solutions, this compound is poised to remain a focal point in both exploratory and applied research.